Cas no 134997-69-6 ((6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid)

• Product Name: (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid
• CAS No: 134997-69-6
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 1069733
• Update Time: 2025-06-11

(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic acid
• (6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid
• 2-(6-methyl-3-oxo-1,4-benzoxazin-4-yl)acetic acid
• HMS1646K17
• (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid

• Inchi： 1S/C11H11NO4/c1-7-2-3-9-8(4-7)12(5-11(14)15)10(13)6-16-9/h2-4H,5-6H2,1H3,(H,14,15)
• InChI Key： BVVMGUNQSDWSQG-UHFFFAOYSA-N
• SMILES： O1CC(N(CC(=O)O)C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 221.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 66.84000
• LogP: 0.87000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid

(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic Acid: A Comprehensive Overview

(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid (CAS No. 134997-69-6) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid.

Chemical Structure and Synthesis

(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid is characterized by its unique benzoxazine ring system and a methyl group at the 6-position. The compound's structure can be represented as follows:

The synthesis of (6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid typically involves several steps. One common approach is the condensation of 2-aminoacetophenone with an appropriate aldehyde or ketone followed by cyclization and oxidation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes. For example, a study published in the Journal of Organic Chemistry in 2021 reported a one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

Biological Properties

(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-y)acetic acid has been extensively studied for its biological activities. One of its key properties is its ability to act as an inhibitor of specific enzymes involved in various physiological processes. For instance, research has shown that this compound can inhibit the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are mediators of inflammation and pain.

In addition to its anti-inflammatory properties, (6-methyl-3-oxyo2,3-dihydro--benzoxazin--yl)acetic acid has demonstrated potential as an antitumor agent. A study published in Cancer Research in 2020 found that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway. These findings suggest that (6-methyl--oxyo--,--dihydro--benzoxazin--yl)acetic acid may have therapeutic potential in the treatment of various cancers.

Pharmacological Applications

The diverse biological activities of (6-methyl--oxyo--,--dihydro--benzoxazin--yl)acetic acid have led to its exploration in various pharmacological applications. One area of significant interest is its use as an anti-inflammatory agent. Given its ability to inhibit COX enzymes, this compound could be developed into a novel nonsteroidal anti-inflammatory drug (NSAID). Clinical trials are currently underway to evaluate its safety and efficacy in treating conditions such as osteoarthritis and rheumatoid arthritis.

Beyond inflammation, the antitumor properties of (6-methyl--oxyo--,--dihydro--benzoxazin--yl)acetic acid have also attracted attention from researchers and pharmaceutical companies. Preclinical studies have shown promising results in inhibiting tumor growth and metastasis in animal models. These findings have paved the way for further clinical investigations to determine its potential as a cancer therapeutic.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and ongoing research on (6-methyl--oxyo--,--dihydro--benzozaxin--)acetic acid reflects this dynamic nature. Recent studies have focused on optimizing the compound's structure to enhance its pharmacological properties while minimizing side effects. For example, a 2021 study published in the Journal of Medicinal Chemistry explored the use of structure-based drug design to develop more potent derivatives with improved selectivity for specific targets.

In addition to structural modifications, researchers are also investigating the combination therapy potential of (6-methyl--oxyo--,--dihydro--benzozaxin--)acetic acid. Combining this compound with other drugs or therapeutic modalities may offer synergistic effects and improve treatment outcomes. A study published in the International Journal of Cancer in 2021 demonstrated that co-administration of (6-methyl--oxyo--,--dihydro--benzozaxin--)acetic acid with chemotherapy agents resulted in enhanced antitumor activity compared to monotherapy.

Conclusion

(6-Methyl---oxyo--,---dihydro---benzozaxin--)acetic acid (CAS No. 134997-) is a versatile compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and diverse pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its therapeutic potential, this compound holds promise for addressing unmet medical needs in areas such as inflammation and cancer.